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Compound of Interest

Compound Name: Quingestanol

Cat. No.: B080394 Get Quote

An in-depth exploration of the chemical identity, pro-drug characteristics, and scientific context

of the synthetic progestin, Quingestanol.

This guide provides a detailed overview of Quingestanol, a synthetic progestin of the 19-

nortestosterone group. It is intended for researchers, scientists, and professionals in drug

development who require a thorough understanding of this compound's chemical properties

and biological significance. While Quingestanol itself was never commercialized, its role as a

prodrug to the widely used progestin norethisterone, and the pharmaceutical use of its

derivative, quingestanol acetate, underscore its importance in medicinal chemistry and

pharmacology.

Chemical Identity and Nomenclature
A precise understanding of a compound's chemical structure and nomenclature is fundamental

to all scientific investigation. This section provides the definitive identifiers for Quingestanol.

International Union of Pure and Applied Chemistry
(IUPAC) Name
The systematic name for Quingestanol according to IUPAC nomenclature is:

(8R,9S,10R,13S,14S,17R)-3-cyclopentyloxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-

decahydro-1H-cyclopenta[a]phenanthren-17-ol[1][2]
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This name precisely describes the complex stereochemistry and functional group arrangement

of the molecule.

Chemical Abstracts Service (CAS) Number
The unique CAS Registry Number for Quingestanol is:

10592-65-1[1][2][3][4]

This identifier is universally recognized in chemical databases and scientific literature, ensuring

unambiguous identification.

Physicochemical Properties and Structural Data
A summary of key physicochemical properties for Quingestanol is presented in the table

below. This data is essential for experimental design, including solvent selection and analytical

method development.

Property Value Source

Molecular Formula C25H34O2 [1][2][3]

Molar Mass 366.545 g·mol−1 [1]

Synonyms

Norethisterone 3-cyclopentyl

enol ether, 3-

(Cyclopentyloxy)-19-nor-

17alpha-pregna-3,5-dien-20-

yn-17-ol

[1][2][3]

Biological and Pharmacological Context
Quingestanol is a synthetic progestin, a class of steroid hormones that act as agonists of the

progesterone receptor. Its primary biological significance lies in its role as a prodrug.

Pro-drug of Norethisterone
Quingestanol is a prodrug of norethisterone, meaning it is biologically inactive in its initial form

and is converted into the active therapeutic agent, norethisterone, within the body.[1][5] This
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conversion is a key aspect of its pharmacology. The 3-cyclopentyl enol ether group in

Quingestanol is designed to be cleaved in vivo, releasing norethisterone.

Relationship to Quingestanol Acetate
While Quingestanol itself was not marketed, its acylated derivative, quingestanol acetate,

has been used as a pharmaceutical drug.[1][6] Quingestanol acetate is also a prodrug of

norethisterone, with both quingestanol and norethisterone acetate as intermediates in its

metabolic pathway.[6] Quingestanol acetate was sold under brand names such as Demovis

and Pilomin and was used in birth control pills.[6]

Mechanism of Action: A Prodrug's Journey
The mechanism of action for Quingestanol is indirect, relying on its metabolic conversion to

norethisterone. The following diagram illustrates this process.
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Norethisterone
(Starting Material)

Reaction with Cyclopentylating Agent
(e.g., cyclopentyl bromide in the presence of a base)

Quingestanol
(3-Cyclopentyl Enol Ether)

Purification
(e.g., chromatography, recrystallization)

Final Product: Quingestanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Quingestanol
https://www.chemwhat.com/quingestanol-cas-10592-65-1/
https://precision.fda.gov/ginas/app/ui/substances/1A635076CE
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_maxi_2019-12/A/Quingestanol
https://en.wikipedia.org/wiki/Quingestanol_acetate
https://www.benchchem.com/product/b080394#iupac-name-and-cas-number-for-quingestanol
https://www.benchchem.com/product/b080394#iupac-name-and-cas-number-for-quingestanol
https://www.benchchem.com/product/b080394#iupac-name-and-cas-number-for-quingestanol
https://www.benchchem.com/product/b080394#iupac-name-and-cas-number-for-quingestanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

